Cas no 13891-13-9 (Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-)

• Product Name: Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-
• CAS No: 13891-13-9
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 1257314
• Update Time: 2024-08-04

Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-

• Inchi： 1S/C14H10ClNOS/c1-8(17)9-2-5-13-12(6-9)16-11-4-3-10(15)7-14(11)18-13/h2-7,16H,1H3
• InChI Key： LGIXPYANDTVEBK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2C(=C1)NC1=C(C=C(Cl)C=C1)S2)C

Computed Properties

• Exact Mass: 275.0173

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 479.3±45.0 °C(Predicted)
• PSA: 29.1
• pka: -2.39±0.20(Predicted)